![molecular formula C14H11ClFNO B5566051 2'-chloro-4'-fluoro-N-methylbiphenyl-4-carboxamide](/img/structure/B5566051.png)
2'-chloro-4'-fluoro-N-methylbiphenyl-4-carboxamide
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Description
2'-Chloro-4'-fluoro-N-methylbiphenyl-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the biphenyl carboxamide family and has been studied extensively for its mechanism of action and physiological effects.
Scientific Research Applications
Medicinal Chemistry Applications
Inhibitors of Transcription Factors
Compounds similar to 2'-chloro-4'-fluoro-N-methylbiphenyl-4-carboxamide have been studied for their potential to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors. These studies focus on improving oral bioavailability and examining cell-based activity, highlighting the critical role of specific structural features for activity. For example, the importance of the carboxamide group and specific substitutions on the pyrimidine ring have been emphasized in maintaining or enhancing biological activity (Palanki et al., 2000).
Antituberculosis Agents
Derivatives of the core structure have been identified as a promising class of antituberculosis agents. Modifications to the core structure, including chloro and fluoro substitutions, have resulted in compounds with improved in vitro activity against Mycobacterium tuberculosis and favorable pharmacokinetic properties in rodents (Kondreddi et al., 2013).
Polymer Science Applications
- Polyamides and Polyimides: Research into ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from specific phenolic compounds has shown that these polymers have high glass transition temperatures and excellent thermal stability. Such materials are noncrystalline, readily soluble in polar solvents, and capable of forming transparent, flexible films, suggesting applications in high-performance materials (Hsiao et al., 2000).
Molecular Biology Applications
- Antipathogenic Activity: Thiourea derivatives, including those related to the compound of interest, have been synthesized and tested for their antipathogenic activity. These studies have shown significant activity against various bacterial strains, indicating the potential for developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).
properties
IUPAC Name |
4-(2-chloro-4-fluorophenyl)-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClFNO/c1-17-14(18)10-4-2-9(3-5-10)12-7-6-11(16)8-13(12)15/h2-8H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUMCDRTUOAPNSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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